Cas no 2227790-41-0 (rac-(3R,4S)-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227790-41-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6289618
• PubChem ID: 96595759
• Update Time: 2025-05-19

rac-(3R,4S)-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid
• 2227790-41-0
• EN300-1454467

• Inchi： 1S/C13H17NO3/c1-8-3-4-9(12(5-8)17-2)10-6-14-7-11(10)13(15)16/h3-5,10-11,14H,6-7H2,1-2H3,(H,15,16)/t10-,11+/m0/s1
• InChI Key： DGPQRPYUKLGNNK-WDEREUQCSA-N
• SMILES： OC([C@@H]1CNC[C@H]1C1C=CC(C)=CC=1OC)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-(3R,4S)-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid

Introduction to Rac-(3R,4S)-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic Acid (CAS No. 2227790-41-0)

Rac-(3R,4S-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2227790-41-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate stereochemistry of this molecule, particularly the presence of the 3R,4S configuration, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of Rac-(3R,4S-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid) consists of a pyrrolidine core substituted with a phenyl group at the 4-position and an ester functionality at the 3-position. The phenyl ring is further modified with a methoxy group at the 2-position and a methyl group at the 4-position, contributing to its distinct chemical profile. This arrangement not only influences its physical properties but also plays a crucial role in determining its biological activity.

In recent years, there has been a growing interest in exploring the pharmacological potential of Rac-(3R,4S-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid). Researchers have been investigating its role in various biological pathways, including neurotransmitter systems and inflammatory responses. The unique stereochemistry of this compound suggests that it may interact with specific targets in a manner that is distinct from other analogs. This has opened up new avenues for the development of drugs targeting neurological and inflammatory disorders.

One of the most compelling aspects of Rac-(3R,4S-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid) is its potential as a scaffold for drug discovery. The pyrrolidine core is a common motif in many bioactive molecules, and modifications to this core can lead to significant changes in biological activity. The presence of the ester functionality provides a site for further derivatization, allowing researchers to fine-tune the properties of the molecule. This flexibility makes it an attractive candidate for designing novel therapeutic agents.

The synthesis of Rac-(3R,4S-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid) presents both challenges and opportunities. The stereochemistry of the pyrrolidine ring must be carefully controlled to ensure the correct configuration. This often requires sophisticated synthetic methodologies, including asymmetric catalysis and chiral resolution techniques. Despite these challenges, advances in synthetic chemistry have made it increasingly feasible to produce this compound in high yields and purity.

The pharmacological profile of Rac-(3R,4S-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid) has been studied extensively in recent years. Initial studies have suggested that this compound may have potent effects on neurotransmitter systems, particularly those involving dopamine and serotonin. These effects could make it a valuable tool for treating conditions such as depression and anxiety. Additionally, preliminary research indicates that it may have anti-inflammatory properties, making it a promising candidate for developing drugs to treat chronic inflammatory diseases.

The potential therapeutic applications of Rac-(3R,4S-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid) extend beyond neurological and inflammatory disorders. Researchers are also exploring its potential as an anticancer agent. The unique structure of this compound suggests that it may be able to interfere with key pathways involved in cancer cell proliferation and survival. Further studies are needed to fully elucidate these mechanisms and to determine whether this compound can be developed into a viable anticancer therapy.

In conclusion, Rac-(3R,4S-4-(2-methoxy-4-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227790-41-0)